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Compound of Interest

Compound Name: 5-Fluoro-2-methylanisole

Cat. No.: B1350583

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 5-Fluoro-2-
methylanisole (CAS No. 95729-22-9), designed to inform researchers, scientists, and
professionals in drug development about its potential hazards, handling procedures, and
emergency responses. The information is compiled from Safety Data Sheets (SDS) and
supplementary technical documents to ensure a thorough understanding of the safety profile of
this compound.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 5-Fluoro-2-methylanisole is
presented below. These properties are essential for understanding its behavior under various
laboratory conditions.
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Property Value

CAS Number 95729-22-9

Molecular Formula CsHoFO

Molecular Weight 140.16 g/mol

Appearance Clear, colorless liquid

IUPAC Name 4-fluoro-2-methoxy-1-methylbenzene
4-Fluoro-2-methoxytoluene, 1-Methyl-2-

Synonyms methoxy-4-fluorobenzene, 5-Fluoro-2-
methylphenyl methyl ether

Purity >97.5% (GC)

Refractive Index (@ 20°C)

1.4920-1.4960

Hazard Identification and Classification

5-Fluoro-2-methylanisole is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The following table

summarizes its classification and associated hazard statements.

Hazard Class

GHS Category

Hazard Statement

Skin Corrosion/Irritation

Category 2

H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation

Category 2A

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity
(Single Exposure)

Category 3

H335: May cause respiratory

irritation[1]

GHS Label Elements:

e Pictogram:

» Signal Word:Warning[1]
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e Hazard Statements: H315, H319, H335[1]

e Precautionary Statements: P261, P264, P271, P280, P302+P352, P304+P340,
P305+P351+P338, P312, P332+P313, P337+P313, P403+P233, P405, P501[1]

Safe Handling and Personal Protective Equipment
(PPE) Workflow

Proper handling and the use of appropriate Personal Protective Equipment (PPE) are critical to
minimize exposure and ensure safety when working with 5-Fluoro-2-methylanisole. The
following diagram illustrates the recommended workflow.
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Safe Handling and PPE Workflow for 5-Fluoro-2-methylanisole
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Caption: Workflow for the safe handling and required PPE for 5-Fluoro-2-methylanisole.
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Emergency Procedures and First Aid

In the event of accidental exposure or release, prompt and appropriate action is necessary. The

following table outlines the recommended first aid measures.

Exposure Route

First Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. Call a
POISON CENTER or doctor/physician if you

feel unwell.[1]

Skin Contact

Wash with plenty of soap and water. If skin
irritation occurs, get medical advice/attention.
Take off contaminated clothing and wash before

reuse.[1]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Ingestion

Wash out mouth with water. Do NOT induce

vomiting. Call a physician.[1]

The diagram below illustrates the logical flow of actions in an emergency situation.
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Emergency Response Protocol
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Caption: Emergency response flowchart for spills and personal exposure.

Fire-Fighting and Stability/Reactivity Data
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Parameter Details

) S ] Use water spray, alcohol-resistant foam, dry
Suitable Extinguishing Media , o
chemical, or carbon dioxide.

Specific Hazards Emits toxic fumes under fire conditions.
Chemical Stability Stable under recommended storage conditions.
Conditions to Avoid Heat, flames, and sparks.

Incompatible Materials Strong oxidizing agents.

Hazardous Decomposition Products Carbon oxides, hydrogen fluoride.

Toxicological Information

Currently, there is limited publicly available quantitative toxicological data (e.g., LD50, LC50)
specific to 5-Fluoro-2-methylanisole. The hazard classification is based on data from similar
compounds and computational models. The primary toxicological concerns are irritation to the
skin, eyes, and respiratory system upon direct contact or inhalation.[1]

No information was found regarding the carcinogenicity, mutagenicity, or reproductive toxicity of
this compound.

Experimental Protocols

Detailed experimental safety studies for 5-Fluoro-2-methylanisole are not publicly available.
However, the hazard classifications provided in the SDS are typically determined using
standardized methodologies, such as those established by the Organisation for Economic Co-
operation and Development (OECD). The following are representative protocols for the cited
hazards.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD TG 439)

This test method is used to predict the skin irritation potential of a chemical.[1][2]
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 Principle: The test chemical is applied topically to a three-dimensional reconstructed human
epidermis (RhE) model, which mimics the upper layers of human skin.[1][2] Irritant chemicals
cause damage to the cells of the epidermis, leading to a decrease in cell viability.

o Methodology:
o The RhE tissue is exposed to the test chemical for a defined period (e.g., 60 minutes).[3]

o After exposure, the chemical is removed by washing, and the tissue is incubated for a
recovery period (e.g., 42 hours).[3]

o Cell viability is then assessed using a colorimetric assay, most commonly the MTT assay.
[2] In this assay, the mitochondrial dehydrogenase enzymes in viable cells convert the
yellow MTT tetrazolium salt into a purple formazan product.

o The amount of formazan produced is measured spectrophotometrically, and the
percentage of viable cells is calculated relative to a negative control.

« Interpretation: If the cell viability is reduced to < 50%, the chemical is classified as a skin
irritant (GHS Category 2).[1][2]

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test Method (OECD TG 492)

This method is used to identify chemicals that are not classified as eye irritants or causing

serious eye damage.

e Principle: The test utilizes a three-dimensional reconstructed human corneal epithelium
(RhCE) model.[4] The cytotoxic effect of a chemical on the corneal model is used to predict
its eye irritation potential.

e Methodology:
o The test chemical is applied to the surface of the RhCE model.[4]

o Exposure times vary depending on the physical form of the substance (e.g., 30 minutes for
liquids, 6 hours for solids).[5]
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o Following exposure, the tissue is rinsed, and cell viability is determined using the MTT
assay, similar to the skin irritation test.

e Interpretation: This test is primarily used to identify substances that do not require
classification for eye irritation (GHS No Category). It is part of a tiered testing strategy to
minimize animal testing.

Acute Inhalation Toxicity (OECD TG 403 & 436)

These guidelines describe methods to assess the health hazards of short-term exposure to a
substance via inhalation.[6][7][8]

e Principle: Animals are exposed to the test substance, typically as a gas, vapor, or aerosol, for
a defined period (usually 4 hours).[6][7] The study aims to determine the concentration that
causes mortality in 50% of the test animals (LC50) or to classify the substance based on
fixed concentration levels (Acute Toxic Class method).

o Methodology:
o Healthy, young adult animals (commonly rats) are placed in exposure chambers.[6]

o The test substance is introduced into the chamber at a specific, controlled concentration
for a set duration.

o Animals are observed for signs of toxicity during and after exposure, typically for a period
of 14 days.[7]

o Observations include changes in skin, fur, eyes, respiratory and circulatory systems, as
well as body weight changes and any mortality.

« Interpretation: The results are used to classify the substance for acute inhalation toxicity
according to GHS categories.

Potential Toxicological Pathways

Specific signaling pathways for the toxicity of 5-Fluoro-2-methylanisole have not been
documented in the available literature. However, research on fluorinated aromatic compounds
suggests potential mechanisms of toxicity.
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The presence of fluorine on an aromatic ring can influence its metabolic fate. While the carbon-
fluorine bond is generally strong, metabolic processes can lead to its cleavage.[9][10] One
potential pathway is oxidative defluorination, where cytochrome P450 enzymes hydroxylate the
aromatic ring, which can lead to the elimination of a fluoride ion and the formation of a phenol-
like metabolite.[9] These metabolites can sometimes be further oxidized to reactive species like
quinones, which may exert toxicity through covalent binding to cellular macromolecules or by
generating reactive oxygen species.[9]

It is important to emphasize that these are general pathways for related compounds, and
specific studies are required to determine the precise metabolic and toxicological pathways of
5-Fluoro-2-methylanisole.

Disclaimer: This document is intended as a technical guide for informational purposes only and
is not a substitute for a formal Safety Data Sheet (SDS). Users should always consult the most
current SDS provided by the manufacturer before handling this chemical and adhere to all
institutional and regulatory safety guidelines. The information provided is based on the best
available data at the time of compilation and may not be exhaustive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1350583#5-fluoro-2-methylanisole-safety-data-sheet-
sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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